N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-4-methoxy-2-methylbenzenesulfonamide
Overview
Description
N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-4-methoxy-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H19NO5S2 and its molecular weight is 393.47. The purity is usually 95%.
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Scientific Research Applications
Anticancer Research
The thiophene moiety present in the compound is known for its anticancer properties . This compound could be investigated for its potential use in the development of new anticancer agents, particularly focusing on its ability to interact with various cancer cell lines and its mechanism of inducing apoptosis or inhibiting cell proliferation.
Anti-inflammatory Applications
Due to the presence of furan and thiophene rings, which are often found in compounds with anti-inflammatory activities, this compound may serve as a lead molecule in the synthesis of new anti-inflammatory drugs . Research could explore its efficacy in reducing inflammation in various disease models.
Antimicrobial Activity
Compounds containing both furan and thiophene rings have been reported to exhibit antimicrobial properties . This compound could be synthesized and tested against a range of bacterial and fungal strains to assess its potential as an antimicrobial agent.
Kinase Inhibition
Kinase inhibitors are crucial in the treatment of various diseases, including cancer. The structure of this compound suggests it may act as a kinase inhibitor, which could be explored through binding affinity studies and enzyme inhibition assays .
Neuropharmacological Properties
Given the structural complexity and the presence of multiple heterocyclic rings, this compound may exhibit neuropharmacological effects. Research could be directed towards its potential use in treating neurological disorders, such as anxiety or depression .
Material Science Applications
The unique combination of furan and thiophene could make this compound useful in material science, particularly in the development of organic semiconductors or other electronic materials . Studies could focus on its electrical conductivity and stability under various conditions.
Mechanism of Action
Biochemical Pathways
Without specific information on the compound’s targets, it’s difficult to determine the exact biochemical pathways it might affect. Furan and thiophene derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry .
Result of Action
The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. As mentioned, furan and thiophene derivatives have been reported to possess a wide range of therapeutic properties .
properties
IUPAC Name |
N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]-4-methoxy-2-methylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO5S2/c1-13-11-14(23-2)7-8-15(13)26(21,22)19-12-18(20,16-5-3-9-24-16)17-6-4-10-25-17/h3-11,19-20H,12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JKBUPMIDFJKILQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)S(=O)(=O)NCC(C2=CC=CO2)(C3=CC=CS3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO5S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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